Cas no 1213863-58-1 ((2R)-2-amino-2-(furan-3-yl)ethan-1-ol)

• Product Name: (2R)-2-amino-2-(furan-3-yl)ethan-1-ol
• CAS No: 1213863-58-1
• MF: C₆H₉NO₂
• MW: 127.141161680222
• CID: 4760925
• PubChem ID: 131097720
• Update Time: 2025-10-19

(2R)-2-amino-2-(furan-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (R)-2-Amino-2-(furan-3-yl)ethan-1-ol
• H-D-Gly(fur-3-yl)-ol
• (2R)-2-amino-2-(furan-3-yl)ethan-1-ol

• Inchi： 1S/C6H9NO2/c7-6(3-8)5-1-2-9-4-5/h1-2,4,6,8H,3,7H2/t6-/m0/s1
• InChI Key： TZVJDXRHOLAEGZ-LURJTMIESA-N
• SMILES： O1C=CC(=C1)[C@H](CO)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 87.1
• XLogP3: -0.8
• Topological Polar Surface Area: 59.4

Additional information on (2R)-2-amino-2-(furan-3-yl)ethan-1-ol

Compound Introduction: (2R)-2-amino-2-(furan-3-yl)ethan-1-ol (CAS No. 1213863-58-1)

The compound (2R)-2-amino-2-(furan-3-yl)ethan-1-ol, identified by the CAS number 1213863-58-1, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. Its unique structural features, characterized by a stereogenic center and a furan moiety, make it a valuable intermediate in the development of novel therapeutic agents. This introduction provides an in-depth exploration of the compound's chemical properties, synthetic pathways, and its emerging applications in medicinal chemistry.

The stereochemistry of (2R)-2-amino-2-(furan-3-yl)ethan-1-ol plays a crucial role in determining its biological activity. The presence of a single stereocenter at the 2-position of the ethylamine backbone imparts chiral specificity, which is essential for many pharmacologically active compounds. This chirality is often exploited in drug design to enhance selectivity and reduce side effects. The furan ring, attached at the 3-position, contributes to the compound's solubility and reactivity, making it a versatile building block for further functionalization.

In recent years, there has been growing interest in the synthesis of heterocyclic compounds due to their wide range of biological activities. The furan moiety in (2R)-2-amino-2-(furan-3-yl)ethan-1-ol is particularly noteworthy, as it is known to interact favorably with biological targets such as enzymes and receptors. This interaction is often mediated through hydrogen bonding and π-stacking interactions, which can be fine-tuned by structural modifications. The compound's potential as a scaffold for drug discovery has been recognized by several research groups, leading to innovative synthetic strategies aimed at optimizing its pharmacological profile.

One of the most promising applications of (2R)-2-amino-2-(furan-3-yl)ethan-1-ol is in the development of antimicrobial agents. The furan ring has been shown to disrupt bacterial cell membranes and inhibit key metabolic pathways, making it an attractive target for novel antibiotics. Recent studies have demonstrated that derivatives of this compound exhibit potent activity against Gram-positive bacteria, including methicillin-resistant *Staphylococcus aureus* (MRSA). These findings highlight the compound's potential as a lead molecule for further development into next-generation antibiotics.

Another area where (2R)-2-amino-2-(furan-3-yl)ethan-1-ol has shown promise is in the treatment of neurological disorders. The stereogenic center at the 2-position allows for the creation of enantiomerically pure compounds, which can selectively interact with neurological targets without causing off-target effects. Preliminary studies have indicated that certain derivatives of this compound may have neuroprotective properties, making them candidates for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings are particularly exciting given the increasing prevalence of these conditions worldwide.

The synthetic route to (2R)-2-amino-2-(furan-3-yl)ethan-1-ol involves several key steps that highlight modern advances in organic synthesis. One common approach involves the reduction of a corresponding nitrile using chiral auxiliaries or catalysts to introduce the desired stereochemistry at the 2-position. Subsequent functionalization of the furan ring can be achieved through nucleophilic substitution or metal-catalyzed cross-coupling reactions, allowing for further diversification of the molecular structure. These synthetic strategies are not only efficient but also scalable, making them suitable for industrial applications.

Recent breakthroughs in flow chemistry have also contributed to the synthesis of (2R)-2-amino-2-(furan-3-yl)ethan-1-ol. Flow reactors provide controlled reaction conditions and enable parallel synthesis of multiple derivatives, significantly reducing reaction times and improving yields. This technology has been particularly useful in exploring structure-function relationships, allowing researchers to rapidly screen large libraries of compounds for biological activity. The integration of flow chemistry with high-throughput screening techniques has accelerated the discovery process and led to several promising lead compounds.

In conclusion, (CAS No. 1213863–58–1) represents a fascinating molecule with significant potential in pharmaceutical research and drug development. Its unique structural features, combined with its diverse biological activities, make it an invaluable asset in medicinal chemistry. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play a crucial role in addressing some of today's most pressing medical challenges.